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Compound of Interest

Compound Name: 4,5-Diaminophthalonitrile

Cat. No.: B137029 Get Quote

For researchers, scientists, and drug development professionals, a thorough understanding of

the health and safety aspects of chemical compounds is paramount. This guide provides a

comprehensive overview of the known hazards, handling procedures, and emergency

responses related to 4,5-Diaminophthalonitrile (CAS No. 129365-93-1).

Chemical Identification and Physical Properties
4,5-Diaminophthalonitrile is a solid organic compound, appearing as a white to brown powder

or crystal.[1][2][3] It is recognized by several synonyms, including 1,2-Diamino-4,5-

dicyanobenzene and 4,5-Diaminobenzene-1,2-dicarbonitrile.
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Property Value Source(s)

Molecular Formula C₈H₆N₄ [3]

Molecular Weight 158.16 g/mol [3]

CAS Number 129365-93-1 [3]

Appearance
White to Brown powder to

crystal
[1][2][3]

Melting Point 264 - 276 °C [1][2]

Boiling Point (Predicted) 511.5 ± 50.0 °C [1][4]

Density (Predicted) 1.35 - 1.4 ± 0.1 g/cm³ [1][5]

Flash Point
Not applicable / 263.2 ± 30.1

°C
[5]

Hazard Identification and GHS Classification
4,5-Diaminophthalonitrile is classified as a hazardous substance. The primary routes of

exposure are inhalation, ingestion, and skin contact.

GHS Pictogram:

alt text

Signal Word: Danger

GHS Hazard Statements:[5]
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Code Statement

H301 Toxic if swallowed

H311 / H312 Toxic/Harmful in contact with skin

H331 / H332 Toxic/Harmful if inhaled

H315 Causes skin irritation

H319 Causes serious eye irritation

H335 May cause respiratory irritation

Target Organs: Respiratory system.[2]

Safe Handling and Storage
Due to its toxicity, strict adherence to safety protocols is essential when handling 4,5-
Diaminophthalonitrile.

Engineering Controls:

Work in a well-ventilated area, preferably within a chemical fume hood.

Use only outdoors or in a well-ventilated area.

Personal Protective Equipment (PPE):

Eye/Face Protection: Wear chemical safety goggles and a face shield where splashing is

possible.[6]

Skin Protection: Wear chemical-resistant gloves (e.g., nitrile rubber) and a protective suit or

lab coat.[7]

Respiratory Protection: If dust or aerosols are generated, use a NIOSH-approved respirator

with an appropriate cartridge.[8]

Handling Procedures:
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Avoid breathing dust, fume, gas, mist, vapors, or spray.

Do not eat, drink, or smoke when using this product.

Wash hands thoroughly after handling.

Take off immediately all contaminated clothing and wash it before reuse.

Storage:

Store in a well-ventilated place. Keep the container tightly closed.

Store locked up.[5]

Recommended storage is under an inert gas (nitrogen or argon) at 2–8 °C or in a cool, dark

place (<15°C).[1]

The compound is noted to be air-sensitive.
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GHS Pictogram

Associated Hazards

H301 Toxic if swallowed

H311/H312 Toxic/Harmful in contact with skin

H331/H332 Toxic/Harmful if inhaled

H315 Causes skin irritation

H319 Causes serious eye irritation

H335 May cause respiratory irritation

Click to download full resolution via product page

GHS Pictogram and Associated Hazards

Emergency Procedures
First-Aid Measures:

General Advice: Move the victim to fresh air. Call a poison center or doctor immediately for

treatment advice.[9] Show the safety data sheet to the medical professional.[10]
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If Inhaled: Remove the person to fresh air and keep them comfortable for breathing. If

breathing has stopped, provide artificial respiration.[9]

In Case of Skin Contact: Immediately take off all contaminated clothing. Rinse the skin with

plenty of water for at least 15 minutes.[9][11]

In Case of Eye Contact: Rinse cautiously with water for several minutes. Remove contact

lenses, if present and easy to do. Continue rinsing for at least 15 minutes.[5][11]

If Swallowed: Rinse mouth. Do NOT induce vomiting. Immediately call a poison center or

doctor.[5]

Fire-Fighting Measures:

Suitable Extinguishing Media: Use water spray, alcohol-resistant foam, dry chemical, or

carbon dioxide.[10]

Specific Hazards Arising from the Chemical: Hazardous combustion products may include

carbon oxides and nitrogen oxides.[10]

Protective Equipment for Firefighters: Wear self-contained breathing apparatus for

firefighting if necessary.[10][12]

Accidental Release Measures:

Personal Precautions: Wear appropriate personal protective equipment to prevent contact

with skin and eyes and to avoid inhalation of dust. Evacuate personnel to a safe area.

Environmental Precautions: Prevent further leakage or spillage if safe to do so. Do not let the

product enter drains.

Methods for Cleaning Up: Sweep up and shovel. Keep in suitable, closed containers for

disposal.[10]
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Exposure Event

First Aid Response

Medical Attention

Exposure to 4,5-Diaminophthalonitrile

Inhalation:
Move to fresh air.

Administer oxygen if needed.

Skin Contact:
Remove contaminated clothing.

Flush with water for 15 min.

Eye Contact:
Rinse with water for 15 min.

Remove contact lenses.

Ingestion:
Rinse mouth.

Do NOT induce vomiting.

Seek Immediate Medical Attention
(Call Poison Center or Doctor)

Click to download full resolution via product page

Emergency First Aid Workflow

Disposal Considerations
Dispose of contents and container in accordance with local, regional, national, and international

regulations.[5] Waste material should be disposed of by a licensed waste disposal contractor.

Experimental Protocols
While specific toxicological studies for 4,5-Diaminophthalonitrile were not found in the public

domain, the following are generalized experimental protocols based on OECD guidelines for

assessing skin and eye irritation, which are indicated hazards for this compound.

Representative Protocol for In Vitro Skin Irritation Test (OECD 439):

Test System: A reconstructed human epidermis (RhE) model is used.

Procedure: a. A small amount of the test chemical (or a solution) is applied topically to the

RhE tissue surface. b. The tissue is incubated for a defined period (e.g., 60 minutes). c. The
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test chemical is removed by rinsing. d. The tissue is incubated for a post-exposure period

(e.g., 42 hours).

Endpoint Measurement: Cell viability is assessed using a colorimetric assay (e.g., MTT

assay).

Classification: A reduction in cell viability below a certain threshold (e.g., 50%) compared to a

negative control indicates that the substance is an irritant.

Representative Protocol for In Vitro Eye Irritation Test (OECD 492):

Test System: A reconstructed human cornea-like epithelium (RhCE) model is used.

Procedure: a. The test chemical is applied to the surface of the RhCE tissue. b. The tissue is

incubated for a specific duration (e.g., 30 minutes for liquids, 6 hours for solids). c. The

chemical is rinsed off.

Endpoint Measurement: Tissue viability is determined, typically via an MTT assay.

Classification: If the remaining cell viability is below a defined threshold (e.g., 60%), the

chemical is classified as an eye irritant.

In Vitro Irritation Testing Workflow

Skin Irritation (OECD 439)

Eye Irritation (OECD 492)

Apply to RhE model Incubate (e.g., 60 min) Rinse Post-incubate (e.g., 42 hr) Assess Viability (MTT) Classify as Irritant/Non-irritant

Apply to RhCE model Incubate (e.g., 30 min/6 hr) Rinse Assess Viability (MTT) Classify as Irritant/Non-irritant

Click to download full resolution via product page
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Generalized In Vitro Irritation Testing Workflow

This guide is intended to provide essential health and safety information for 4,5-
Diaminophthalonitrile. It is not exhaustive and should be used in conjunction with a formal

risk assessment and the most current Safety Data Sheet (SDS) provided by the supplier.

Always prioritize safety and handle this chemical with the utmost care.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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